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Compound of Interest

Compound Name:

2-(3,4-

Epoxycyclohexyl)ethyltrimethoxysil

ane

Cat. No.: B1216649 Get Quote

An In-Depth Technical Guide to 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane for Advanced

Material Applications

Introduction
2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane is a bifunctional organosilane that possesses

a unique molecular architecture, integrating a reactive epoxycyclohexyl group and a

hydrolyzable trimethoxysilyl group. This dual-functionality allows it to act as a molecular bridge

between inorganic materials (such as glass, metals, and fillers) and organic polymer matrices.

This guide provides a comprehensive technical overview of its chemical properties, mechanism

of action, synthesis, key applications, and safe handling protocols, tailored for researchers and

professionals in materials science and drug development.

Compound Identification and Core Properties
The unambiguous identification of a chemical substance is paramount for scientific and

regulatory purposes. The primary identifier for this compound is its Chemical Abstracts Service

(CAS) number.

Chemical Name: 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane

CAS Number:3388-04-3[1][2][3]
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EINECS Number: 222-217-1[1][3]

Synonyms: Trimethoxy[2-(7-oxabicyclo[4.1.0]heptan-3-yl)ethyl]silane, Silquest A-186, KBM-

303[2][4]

Physicochemical Data Summary
The physical and chemical properties of a compound dictate its processing parameters and

performance characteristics. Below is a summary of key data for 2-(3,4-
Epoxycyclohexyl)ethyltrimethoxysilane.

Property Value Source

Molecular Formula C₁₁H₂₂O₄Si [1][5]

Molecular Weight 246.38 g/mol [1][3][5]

Appearance Colorless, transparent liquid [5][6]

Density ~1.065 g/cm³ at 25°C [1]

Boiling Point 95-97°C at 0.25 mmHg [1]

Refractive Index ~1.4490 - 1.4510 at 20-25°C [1][7]

Flash Point 146°C [1]

Purity >97.0% (GC)

The Chemistry of Adhesion: Mechanism of Action
The efficacy of 2-(3,4-Epoxycyclohexyl)ethyltrimethoxysilane as a coupling agent stems

from its two distinct reactive groups. The causality behind its function is a two-step process

involving hydrolysis and subsequent covalent bonding.

Hydrolysis of the Trimethoxysilyl Group: In the presence of water, the methoxy groups (-

OCH₃) attached to the silicon atom hydrolyze to form reactive silanol groups (-Si-OH).[5][8]

This reaction releases methanol as a byproduct.[5][9] The silanols can then condense with

other silanols to form stable siloxane bonds (-Si-O-Si-) or, more importantly, form strong
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covalent bonds with hydroxyl groups present on the surface of inorganic substrates like

glass, silica, and metal oxides.

Reaction of the Epoxy Group: The organophilic epoxycyclohexyl group is available to react

with the organic resin matrix. This cycloaliphatic epoxy group offers excellent non-yellowing

characteristics and can undergo ring-opening reactions with various functional groups found

in polymers like epoxies, polyurethanes, and acrylics, forming a durable covalent bond.[2][8]

This dual reaction mechanism creates a robust chemical bridge at the interface, significantly

enhancing adhesion, mechanical strength, and moisture resistance of the final composite

material.[2][4]
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Step 1: Hydrolysis & Substrate Bonding

Step 2: Polymer Matrix Reaction

Silane Molecule
(Trimethoxysilyl End)

H₂O (Moisture)

Hydrolysis

Reactive Silanols
(-Si-OH)

Forms

Inorganic Substrate
(e.g., Glass, Metal)

Condensation Reaction

Silane Molecule
(Epoxy End)

Covalent Bond
(-Si-O-Substrate)

Organic Polymer
(e.g., Epoxy, PU)

Ring-Opening Reaction

Covalently Coupled
Interface

Mechanism of Action for Silane Coupling Agent.
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1. Prepare Filler
(Dry at 120°C)

3. Treat Filler
(Agitate in solution for 15 min)

2. Prepare Silane Solution
(1-2% in 95:5 EtOH/H₂O, pH 4.5)

4. Dry & Cure Silane Layer
(Filter, Rinse, Dry at 120°C)

5. Incorporate into Resin
(Mix treated filler with epoxy)

6. Formulate & Cure Composite
(Add curing agent, cure as specified)

Workflow for Surface Treatment of Inorganic Fillers.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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